Cas no 67531-68-4 (Ethyl 3-Isocyanatobenzoate)

• Product Name: Ethyl 3-Isocyanatobenzoate
• CAS No: 67531-68-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00013865
• CID: 90378
• PubChem ID: 589806
• Update Time: 2025-10-30

Ethyl 3-Isocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-Isocyanatobenzoic acid ethyl ester
• 3-(Ethoxycarbonyl)phenyl isocyanate
• 3-Carboethoxyphenyl isocyanate~Ethyl 3-isocyanatobenzoate
• Ethyl 3-isocyanatobenzoate
• 3-Carbethoxyphenyl isocyanate
• 3-Carboethoxyphenyl isocyanate
• 3-ethoxycarbonylphenyl isocyanate
• m-carboethoxyphenyl isocyanate
• 3-(ethoxycarbonyl)phenylisocyanate
• AKOS005171681
• MFCD00013865
• FT-0615924
• AS-64787
• 3-Isocyanatobenzoic acid ethylester
• DTXSID70343451
• Benzoicacid,3-isocyanato-,ethyl ester
• 3-isocyanato-benzoic acid ethyl ester
• Ethyl 3-isocyanatobenzoate, 97%
• 67531-68-4
• A835793
• Ethyl m-isocyanatobenzoate
• Ethyl 3-isocyanatobenzoate #
• 3-(Ethoxycarbonyl)phenyl isocyanat
• SCHEMBL445504
• BB 0260360
• DB-055044
• STK504585
• ALBB-007515
• Ethyl 3-Isocyanatobenzoate

• MDL： MFCD00013865
• Inchi： 1S/C10H9NO3/c1-2-14-10(13)8-4-3-5-9(6-8)11-7-12/h3-6H,2H2,1H3
• InChI Key： UPXGGIRFDZENRD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1)N=C=O)=O
• BRN： 7636626

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.154 g/mL at 25 °C(lit.)
• Boiling Point: 213 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.531(lit.)
• PSA: 55.73000
• LogP: 1.83060
• Solubility: Hydrolyzable.
• Sensitiveness: Moisture Sensitive

Ethyl 3-Isocyanatobenzoate Security Information

• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S26-S27-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42
• HazardClass：6.1
• PackingGroup：III

Additional information on Ethyl 3-Isocyanatobenzoate

Comprehensive Guide to Ethyl 3-Isocyanatobenzoate (CAS No. 67531-68-4): Properties, Applications, and Industry Insights

Ethyl 3-Isocyanatobenzoate (CAS No. 67531-68-4) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, this compound has garnered significant attention. Its molecular structure, featuring an isocyanate group and an ester moiety, enables unique reactivity, making it a valuable building block for researchers and manufacturers alike.

The compound’s CAS number 67531-68-4 serves as a critical identifier in regulatory and safety databases, ensuring precise classification in global supply chains. As industries increasingly prioritize sustainable and efficient chemical processes, Ethyl 3-Isocyanatobenzoate stands out for its role in facilitating greener synthesis routes. For instance, its application in urethane chemistry aligns with the push for eco-friendly coatings and adhesives, a topic frequently searched in AI-driven research platforms.

One of the most searched questions about Ethyl 3-Isocyanatobenzoate revolves around its synthetic pathways and reaction mechanisms. Researchers often explore its use in peptide coupling or as a precursor for heterocyclic compounds, which are pivotal in drug discovery. The compound’s ability to act as an electrophile in nucleophilic addition reactions makes it indispensable for constructing complex molecular architectures. This aligns with trending topics like “click chemistry” and “high-throughput screening,” which dominate academic and industrial discussions.

From a commercial perspective, Ethyl 3-Isocyanatobenzoate is often compared to similar isocyanate derivatives due to its balanced reactivity and stability. Users frequently search for “alternative isocyanates” or “benzoate ester applications,” reflecting the need for tailored solutions in niche markets. Its compatibility with polymerization catalysts and cross-linking agents further expands its utility in advanced material engineering, a sector experiencing rapid growth.

In analytical chemistry, the compound’s spectroscopic properties (e.g., IR and NMR signatures) are well-documented, aiding in quality control and research validation. Laboratories often query “CAS 67531-68-4 characterization methods” to ensure accurate identification and purity assessment. This underscores the importance of reliable reference data, a recurring theme in AI-assisted chemical analysis tools.

Looking ahead, the demand for Ethyl 3-Isocyanatobenzoate is expected to rise alongside advancements in bioconjugation techniques and smart materials. Its integration into drug-delivery systems and biodegradable polymers positions it as a key player in next-generation innovations. By addressing these user-driven queries and industry trends, this guide aims to provide a holistic view of the compound’s significance in modern science and technology.